2,2-Dimethyl-4-(2-oxopiperidin-1-yl)-2H-1-benzopyran-6-carbonitrile

• CAS No.: 89080-72-8
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 2,2-dimethyl-4-(2-oxopiperidin-1-yl)chromene-6-carbonitrile
• InChI: InChI=1S/C17H18N2O2/c1-17(2)10-14(19-8-4-3-5-16(19)20)13-9-12(11-18)6-7-15(13)21-17/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key: ODKFDWIFOPPAAL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=C(C2=C(O1)C=CC(=C2)C#N)N3CCCCC3=O)C

Description

2,2-Dimethyl-4-(2-oxopiperidin-1-yl)-2H-1-benzopyran-6-carbonitrile is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (170 mg, 80% dispersion in oil) was added to a solution of trans-6-cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxo-1-piperidinyl)-2H-1-benzopyran-3-ol (1.65 g) in anhydrous tetrahydrofuran (25 ml) and the reaction mixture stirred and heated under reflux for 48 hours. Work up as in Example 1, followed by chromatography (chromatotron--2 mm Silica gel HF254 --elution with ethyl acetate at 6 ml/min) gave one fraction (312 mg) which on recrystallisation from ethyl acetate gave the title compound as crystals (66 mg) of m.p. 162°-163° C.